Cas no 2757928-89-3 (1-(5-Bromo-1,3,4-thiadiazole-2-carbonyl)piperidin-4-amine)

• Product Name: 1-(5-Bromo-1,3,4-thiadiazole-2-carbonyl)piperidin-4-amine
• CAS No: 2757928-89-3
• MF: C₈H₁₁BrN₄OS
• MW: 291.168138742447
• CID: 5910368
• PubChem ID: 165858111
• Update Time: 2025-10-28

1-(5-Bromo-1,3,4-thiadiazole-2-carbonyl)piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• EN300-37152428
• 2757928-89-3
• 1-(5-bromo-1,3,4-thiadiazole-2-carbonyl)piperidin-4-amine
• 1-(5-Bromo-1,3,4-thiadiazole-2-carbonyl)piperidin-4-amine

• Inchi： 1S/C8H11BrN4OS/c9-8-12-11-6(15-8)7(14)13-3-1-5(10)2-4-13/h5H,1-4,10H2
• InChI Key： ICCIYJFTFCXXNO-UHFFFAOYSA-N
• SMILES： BrC1=NN=C(C(N2CCC(CC2)N)=O)S1

Computed Properties

• Exact Mass: 289.98369g/mol
• Monoisotopic Mass: 289.98369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 100Ų

Additional information on 1-(5-Bromo-1,3,4-thiadiazole-2-carbonyl)piperidin-4-amine

Introduction to 1-(5-Bromo-1,3,4-thiadiazole-2-carbonyl)piperidin-4-amine (CAS No. 2757928-89-3)

1-(5-Bromo-1,3,4-thiadiazole-2-carbonyl)piperidin-4-amine, with the CAS number 2757928-89-3, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of piperidine derivatives and is characterized by the presence of a 5-bromo-1,3,4-thiadiazole moiety attached to a piperidine ring through a carbonyl group. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various research and development activities.

The molecular structure of 1-(5-Bromo-1,3,4-thiadiazole-2-carbonyl)piperidin-4-amine is particularly noteworthy. The piperidine ring, a six-membered cyclic amine, is a common scaffold in many bioactive compounds due to its ability to form stable complexes with various biological targets. The 5-bromo-1,3,4-thiadiazole moiety, on the other hand, is known for its electron-withdrawing properties and has been associated with enhanced pharmacological activities in several studies. The carbonyl group linking these two moieties further contributes to the compound's reactivity and stability.

Recent research has focused on the potential applications of 1-(5-Bromo-1,3,4-thiadiazole-2-carbonyl)piperidin-4-amine in various therapeutic areas. One of the most promising areas is its use as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have shown that this compound can effectively inhibit the activity of certain kinases, which are key regulators of cellular processes such as cell growth and division. This inhibition has potential implications for the treatment of cancer and other proliferative disorders.

In addition to its enzymatic inhibition properties, 1-(5-Bromo-1,3,4-thiadiazole-2-carbonyl)piperidin-4-amine has also been investigated for its anti-inflammatory effects. Inflammation is a complex biological response involving various mediators and signaling pathways. Research has demonstrated that this compound can modulate the expression of pro-inflammatory cytokines and chemokines, thereby reducing inflammation in vitro and in vivo models. These findings suggest that it could be a valuable therapeutic agent for conditions characterized by chronic inflammation.

The pharmacokinetic properties of 1-(5-Bromo-1,3,4-thiadiazole-2-carbonyl)piperidin-4-amine have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound shows good oral bioavailability and stability in plasma, which are crucial factors for its potential use in oral formulations. Furthermore, it has demonstrated low toxicity in preclinical studies, which is an essential consideration for drug development.

To further explore the therapeutic potential of 1-(5-Bromo-1,3,4-thiadiazole-2-carbonyl)piperidin-4-amine, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects with specific diseases. Early results from phase I trials have shown promising outcomes in terms of safety and tolerability. Phase II trials are expected to provide more detailed insights into its therapeutic effects and optimal dosing regimens.

Beyond its direct therapeutic applications, 1-(5-Bromo-1,3,4-thiadiazole-2-carbonyl)piperidin-4-amine has also been used as a tool compound in chemical biology research. Its unique structure makes it an excellent probe for studying protein-protein interactions and signaling pathways involved in disease processes. By using this compound as a molecular tool, researchers can gain deeper insights into the mechanisms underlying various diseases and identify new targets for drug discovery.

In conclusion, 1-(5-Bromo-1,3,4-thiadiazole-2-carbonyl)piperidin-4-amine (CAS No. 2757928-89-3) is a promising compound with a wide range of potential applications in medicinal chemistry and drug development. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and clinical evaluation. As ongoing studies continue to uncover new aspects of its biological activity and therapeutic potential, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.